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Compound of Interest

1-Propanesulfonic acid, 3-(bis(2-
Compound Name:
hydroxyethyl)amino)-2-hydroxy-

cat. No.: B1221597

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the preparation of a 0.2M DIPSO buffer solution, a
zwitterionic buffer commonly utilized in biochemical and biological research. Its effective
buffering range of pH 7.0 to 8.2 makes it suitable for a variety of applications, including enzyme
assays, chromatography, and electrophoresis.[1][2][3][4]

Key Specifications of DIPSO

A summary of the essential quantitative data for 3-(N,N-Bis[2-hydroxyethyl]amino)-2-
hydroxypropanesulfonic acid (DIPSO) is presented below.

Parameter Value References
Molecular Formula C7H17NQOs6S [2]

Molecular Weight ~243.28 g/mol [1]

pKa at 25°C 74-78 [5]6]

Useful pH Range 7.0-8.2 [1112][31[41[5]
Appearance White crystalline powder [51[7]
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Experimental Protocol: Preparation of 1 L of 0.2M
DIPSO Buffer Solution

This protocol outlines the step-by-step procedure for preparing 1 liter of a 0.2M DIPSO buffer
solution at a desired pH.

Materials and Equipment:

e DIPSO (3-(N,N-Bis[2-hydroxyethyl]amino)-2-hydroxypropanesulfonic acid) powder
o High-purity water (e.g., deionized, distilled, or Milli-Q)

e 1N Sodium Hydroxide (NaOH) or 1N Hydrochloric Acid (HCI) for pH adjustment

» Beaker (1 L or larger)

o Graduated cylinder (1 L)

o Magnetic stirrer and stir bar

o Calibrated pH meter

e Weighing scale

e Spatula

e Volumetric flask (1 L)

« Sterile filtration unit (0.22 um filter) (optional)

Sterile storage bottles

Procedure:

o Calculate the required mass of DIPSO:

o To prepare a 0.2M solution, the required mass of DIPSO is calculated using its molecular
weight (~243.28 g/mol ).
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o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) =0.2mol/L x 1 L x 243.28 g/mol = 48.656 g

 Dissolve the DIPSO powder:

o

Measure approximately 800 mL of high-purity water into a 1 L beaker.

[¢]

Place the beaker on a magnetic stirrer and add a stir bar.

[e]

Carefully weigh out 48.656 g of DIPSO powder and add it to the water while stirring.

[e]

Continue stirring until the powder is completely dissolved.

e Adjust the pH:
o Calibrate the pH meter according to the manufacturer's instructions.
o Immerse the pH electrode in the DIPSO solution.

o Slowly add 1N NaOH dropwise to increase the pH or 1N HCI to decrease the pH until the
desired value within the buffering range (7.0 - 8.2) is reached. Monitor the pH reading
continuously.

e Final volume adjustment:
o Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of high-purity water and add the rinsing to the
volumetric flask to ensure all the buffer is transferred.

o Add high-purity water to the flask until the bottom of the meniscus reaches the calibration
mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

 Sterilization and Storage (Optional but Recommended):
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o For applications requiring sterile conditions, filter the buffer solution through a 0.22 pm
sterile filter into a sterile storage bottle.

o Label the bottle clearly with the buffer name (0.2M DIPSO), the final pH, and the date of
preparation.

o Store the solution at room temperature for short-term use. For long-term storage, it is
recommended to store the solution at -20°C or -80°C.[1]

Workflow for 0.2M DIPSO Buffer Preparation

The following diagram illustrates the logical flow of the preparation protocol.
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Caption: Workflow for the preparation of a 0.2M DIPSO buffer solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221597#how-to-prepare-a-0-2m-dipso-buffer-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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